Cas no 145533-34-2 (14β-Hydroxy 10-Deacetyl Baccatin IIIDISCONTINUED)

14β-Hydroxy 10-Deacetyl Baccatin IIIDISCONTINUED Properties

Names and Identifiers

• 14β-Hydroxy 10-Deacetyl Baccatin IIIDISCONTINUED
• 14β-Hydroxy 10-Deacetyl Baccatin III
• 14β-Hydroxydeacetylbaccatin III
• A-Hydroxy-10-DAB
• 4β-Hydroxy-10-DAB
• 10-Deacetyl-14β-hydroxybaccatin III
• 14β-Hydroxy-10-deacetylbaccatin III
• 14β-Hydroxy-10-desacetylbaccatin III
• 14β-Hydroxy 10-Deacetyl Baccatin III DISCONTINUED
• (2aR,4S,4aS,6R,9R,10S,11R,12S,12aR,12bS)-12b-(Acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,6,9,10,11-pentahydroxy-4a,8,13,13-tetraMethyl-7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one
• DTXSID00415736
• 145533-34-2
• 14beta-Hydroxydeacetylbaccatin iii
• (1R,2S,3R,4S,7R,9S,10S,12R,15R,16S)-4-(acetyloxy)-1,9,12,15,16-pentahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.0,.0,heptadec-13-en-2-yl benzoate
• 4
• [(1R,2S,3R,4S,7R,9S,10S,12R,15R,16S)-4-Acetyloxy-1,9,12,15,16-pentahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• SCHEMBL14484263
• 7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one, 12b-(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,6,9,10,11-pentahydroxy-4a,8,13,13-tetramethyl-, (2aR,4S,4aS,6R,9R,10S,11R,1
• +Expand

• InChIKey： FNZPZCTVRVPPAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C29H36O11/c1-13-18-20(33)22(34)27(5)16(31)11-17-28(12-38-17,40-14(2)30)21(27)24(39-25(36)15-9-7-6-8-10-15)29(37,26(18,3)4)23(35)19(13)32/h6-10,16-17,19-21,23-24,31-33,35,37H,11-12H2,1-5H3
• SMILES： CC(=O)OC12COC1CC(O)C1(C)C2C(OC(=O)c2ccccc2)C2(O)C(O)C(O)C(C)=C(C(O)C1=O)C2(C)C |t:34|

Computed Properties

• Exact Mass: 560.22600
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 560.22576196g/mol
• Heavy Atom Count: 40
• Complexity: 1130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.012
• Topological Polar Surface Area: 180Ų

Experimental Properties

• LogP: 0.05260
• PSA: 180.05000